Cas no 2019778-85-7 (4-methyl-1-(thiolan-3-yl)-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-(thiolan-3-yl)-1H-pyrazol-3-amine
• CAS No: 2019778-85-7
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• CID: 6011765
• PubChem ID: 165963490
• Update Time: 2025-11-07

4-methyl-1-(thiolan-3-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(thiolan-3-yl)-1H-pyrazol-3-amine
• 2019778-85-7
• EN300-1111595

• Inchi： 1S/C8H13N3S/c1-6-4-11(10-8(6)9)7-2-3-12-5-7/h4,7H,2-3,5H2,1H3,(H2,9,10)
• InChI Key： DBMOGYDIDNDSNN-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 183.08301860g/mol
• Monoisotopic Mass: 183.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.1Ų

Additional information on 4-methyl-1-(thiolan-3-yl)-1H-pyrazol-3-amine

Professional Introduction to 4-methyl-1-(thiolan-3-yl)-1H-pyrazol-3-amine (CAS No. 2019778-85-7)

4-methyl-1-(thiolan-3-yl)-1H-pyrazol-3-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2019778-85-7, belongs to the pyrazole class of molecules, which are well-known for their broad spectrum of pharmacological applications. The presence of a thiolan moiety in its structure introduces interesting chemical and biological characteristics, making it a subject of intense study in medicinal chemistry.

The molecular structure of 4-methyl-1-(thiolan-3-yl)-1H-pyrazol-3-amine consists of a pyrazole ring substituted with a methyl group at the 4-position and a thiolan side chain at the 1-position. The thiolan ring, a five-membered saturated heterocycle containing sulfur, contributes to the compound's reactivity and potential interaction with biological targets. This structural motif has been explored in various drug discovery programs due to its ability to modulate enzyme activity and receptor binding.

Recent advancements in chemical biology have highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. The compound 4-methyl-1-(thiolan-3-yl)-1H-pyrazol-3-amine has been investigated for its potential role in inhibiting various enzymes and receptors involved in inflammatory and metabolic diseases. Studies have demonstrated that the thiolan moiety can enhance the binding affinity of the molecule to its target sites, leading to improved pharmacological efficacy.

In particular, the pyrazol-3-amine functional group is known for its ability to interact with biological systems through hydrogen bonding and hydrophobic interactions. This feature makes it an attractive scaffold for designing molecules with specific biological activities. Researchers have been exploring modifications of this scaffold to optimize its pharmacokinetic properties and reduce potential side effects. The incorporation of the thiolan ring into the pyrazole core has been found to enhance solubility and bioavailability, which are critical factors for drug development.

The synthesis of 4-methyl-1-(thiolan-3-yl)-1H-pyrazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the thiolan moiety requires careful handling due to its reactivity with oxidizing agents. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only improve reaction efficiency but also minimize byproduct formation, ensuring a cleaner synthetic route.

From a biological perspective, 4-methyl-1-(thiolan-3-yl)-1H-pyrazol-3-amine has shown promising activity in preclinical studies. Its ability to modulate key signaling pathways has led to investigations into its potential use in treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. The compound's unique structure allows it to interact with multiple targets simultaneously, which is a desirable characteristic for developing multi-target drugs that can address complex pathologies.

One of the most intriguing aspects of this compound is its potential role in drug-receptor interactions. The pyrazole ring provides a rigid scaffold that can be fine-tuned to optimize binding affinity, while the thiolan side chain introduces flexibility and additional interaction points with biological targets. This combination has led to the discovery of several lead compounds that are currently being evaluated in clinical trials. The success of these early-stage studies has spurred further research into derivatives of 4-methyl-1-(thiolan-3-y l)-1H-pyrazol -3 -amine.

The development of new pharmaceutical agents relies heavily on understanding their interactions at the molecular level. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising candidates like 4-methyl -1-( thiolan -3 -yl ) -1 H -pyrazol -3 -amine. These methods allow researchers to predict how a compound will behave within biological systems before conducting expensive wet-lab experiments. The integration of computational chemistry with experimental validation has significantly accelerated the drug discovery process.

Future directions in the study of 4-methyl -1-( thiolan -3 -yl ) -1 H -pyrazol -3 -amine include exploring its mechanism of action and optimizing its pharmacological properties further. Researchers are also investigating ways to improve its metabolic stability and reduce potential toxicity profiles. By leveraging cutting-edge synthetic methodologies and biotechnological approaches, scientists aim to develop next-generation therapeutics based on this promising scaffold.

In conclusion, 4-methyl -1-( thiolan -3 -yl ) -1 H -pyrazol -3 -amine (CAS No. 2019778-85-7) represents an exciting advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its investigation has provided valuable insights into drug-receptor interactions and has paved the way for new therapeutic strategies against various diseases. As research continues, this compound is expected to contribute significantly to the development of innovative treatments that improve human health.